Cas no 59011-30-2 (2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]propanoic acid)

• Product Name: 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]propanoic acid
• CAS No: 59011-30-2
• MF: C₁₆H₁₃F₃O₄
• MW: 326.267235517502
• CID: 949452
• PubChem ID: 181206
• Update Time: 2025-04-19

2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-[4-(trifluoromethyl)phenoxy]phenoxy]propanoic acid
• 58594-74-4
• 2-[4-(4-trifluoromethylphenoxy)phenoxy]propionic acid
• 2-[p-(p-trifluoromethylphenoxy)phenoxy]-propionic acid
• alpha-[4-(4-Trifluoromethylphenoxy)phenoxy]propionic Acid
• Propanoic acid, 2-(4-(4-(trifluoromethyl)phenoxy)phenoxy)-
• Trifop
• 2-(4-(4-(Trifluoromethyl)phenoxy)phenoxy)propanoic acid
• alpha-[4-(4-trifluoromethylphenoxy)phenoxy]-propionic acid
• SCHEMBL136831
• 2-[4-(4-trifluoromethylphenoxy)phenoxy]-propionic acid
• Trifop [ISO]
• NS00133832
• DTXSID50974146
• 59011-30-2
• 2-[p-[(alpha,alpha,alpha-trifluoro-p-tolyl)oxy]phenoxy]-propionic acid
• DB-260581
• 2-[4'-(4' -trifluoromethylphenoxy)-phenoxy]-propionic acid

• Inchi： 1S/C16H13F3O4/c1-10(15(20)21)22-12-6-8-14(9-7-12)23-13-4-2-11(3-5-13)16(17,18)19/h2-10H,1H3,(H,20,21)
• InChI Key： VAZKTDRSMMSAQB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)OC1C=CC(=CC=1)OC(C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 326.077
• Monoisotopic Mass: 326.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.328
• Boiling Point: 410°C at 760 mmHg
• Flash Point: 201.8°C
• Refractive Index: 1.524